Cas no 59611-57-3 ( )

• Product Name: &nbsp
• CAS No: 59611-57-3
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 950404
• PubChem ID: 227603
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-methylquinolin-6-yl)acetamide
• 6-acetamide-4-chloro-2-methylquinoline
• 6-Acetamino-4-chlor-chinaldin
• AC1L5FM0
• AC1Q5N0V
• AR-1J9030
• N-(4-Chlor-2-methyl-[6]chinolyl)-acetamid
• N-(4-chloro-2-methyl-[6]quinolyl)-acetamide
• N-(4-chloro-2-methyl-6-quinolyl)acetamide
• N-(4-CHLORO-2-METHYL-QUINOLIN-6-YL)ACETAMIDE
• NSC19461
• Oprea1_053151
• SureCN5989580
• NSC-19461
• SCHEMBL5989580
• DTXSID20280968
• CGKDHJPGFCSXQP-UHFFFAOYSA-N
• 6-Acetamido-4-chloro-2-methylquinoline
• 59611-57-3
•  

• Inchi： 1S/C12H11ClN2O/c1-7-5-11(13)10-6-9(15-8(2)16)3-4-12(10)14-7/h3-6H,1-2H3,(H,15,16)
• InChI Key： CGKDHJPGFCSXQP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=CC(=CC2=1)NC(C)=O

Computed Properties

• Exact Mass: 234.05613
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99
• LogP: 3.22800